6-chloro-N-(thiophen-2-ylmethyl)pyridazin-3-amine

• IUPAC Name: 6-chloro-N-(thiophen-2-ylmethyl)pyridazin-3-amine
• InChI: InChI=1S/C9H8ClN3S/c10-8-3-4-9(13-12-8)11-6-7-2-1-5-14-7/h1-5H,6H2,(H,11,13)
• InChI Key: NIIAOAYNCUNSDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC2=NN=C(C=C2)Cl
• Molecular Formula: C9H8ClN3S
• Molecular Weight: 225.70 g/mol

Description

“6-chloro-N-(thiophen-2-ylmethyl)pyridazin-3-amine” is a chemical compound with the molecular formula C9H8ClN3S and a molecular weight of 225.7 g/mol.

Scientific Research Applications

• Synthesis and Properties of Related Compounds : The synthesis and properties of various heterocyclic compounds, including those similar to 6-chloro-N-(thiophen-2-ylmethyl)pyridazin-3-amine, have been studied, highlighting the chemical reactions and structural analyses of these compounds (Arakawa, Miyasaka, & Satoh, 1977).

• Metal Complexes and Photophysical Studies : Research on ligands similar to this compound and their metal complexes has been conducted. These studies include structural and photophysical analyses, emphasizing the coordination geometries and luminescence properties of these compounds (Stetsiuk, El-Ghayoury, Hauser, & Avarvari, 2019).

• Synthesis and Reactions of Pyridazinones : The synthesis of 5,6-bis-(4-substitutedphenyl)-2H(3)-pyridazinones from related compounds, their reactions, and the formation of new derivatives have been explored. These studies provide insights into the chemical versatility and potential applications of these compounds in different fields (Alonazy, Al-Hazimi, & Korraa, 2009).

• Amination Reactions and Derivative Synthesis : Research on 6-halo-2-cyclopropyl-3-(pyridyl-3-ylmethyl) quinazolin-4(3H)-one derivatives, closely related to the compound of interest, has been conducted. This includes the exploration of amination reactions and the synthesis of various derivatives (Garlapati, Pottabathini, Gurram, Chaudhary, Chunduri, & Patro, 2012).

• Synthesis of Pyrimido and s-Triazolo Derivatives : The synthesis of pyrimido[4,5-c]pyridazine and s-triazolo[3′,4′:2,3]pyrimido[4,5-c]pyridazine derivatives from related compounds has been achieved. This research provides valuable information on the synthesis pathways and potential applications of these types of compounds (Abdel Moneam, 2004).

• Antiviral Chemistry and Chemotherapy : Studies on pyridazino[3,4-b][1,5]benzodiazepin-5-ones, which are structurally related to the compound , have been conducted to evaluate their potential as human immunodeficiency virus type 1 reverse transcriptase inhibitors (Heinisch, Huber, Leitner, Matuszczak, Maurer, Pachler, & Prillinger, 1996).